Cas no 102673-72-3 (3-butylidene-4-hydroxy-2-benzofuran-1-one)

• Product Name: 3-butylidene-4-hydroxy-2-benzofuran-1-one
• CAS No: 102673-72-3
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 1134348
• PubChem ID: 68776936
• Update Time: 2025-04-20

3-butylidene-4-hydroxy-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 3-butylidene-4-hydroxy-2-benzofuran-1-one
• senkyunolide-B
• senkyunolide B
• (Z)-3-(1-butylidene)-4-hydroxyphthalide
• (Z)-3-butylidene-4-hydroxyphthalide
• SureCN3763236
• CTK0G7489
• ACMC-20m5n2
• 1(3H)-Isobenzofuranone, 3-butylidene-4-hydroxy-, (Z)-
• 4-hydroxybutylidenephthalide
• senkyunolide-B; senkyunolide B; (Z)-3-(1-butylidene)-4-hydroxyphthalide; (Z)-3-butylidene-4-hydroxyphthalide; SureCN3763236; CTK0G7489; ACMC-20m5n2; 1(3H)-Isobenzofuranone, 3-butylidene-4-hydroxy-, (Z)-; 4-hydroxybutylidenephthalide;
• 3-Butylidene-4-hydroxy-2-benzofuran-1(3H)-one
• 3-butylidene-4-hydroxyphthalide
• SCHEMBL3763236
• DTXSID10738988
• 102673-72-3

• Inchi： 1S/C12H12O3/c1-2-3-7-10-11-8(12(14)15-10)5-4-6-9(11)13/h4-7,13H,2-3H2,1H3
• InChI Key： FCZPMYNMCGYTCA-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2C1=CCCC)O)=O

Computed Properties

• Exact Mass: 204.078644g/mol
• Monoisotopic Mass: 204.078644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 204.22g/mol
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 2.70360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones